Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate

• Molecular Formula: C8H12FNO3
• Molecular Weight: 189.18 g/mol
• IUPAC Name: ethyl 3-fluoro-2-oxopiperidine-3-carboxylate
• InChI: InChI=1S/C8H12FNO3/c1-2-13-7(12)8(9)4-3-5-10-6(8)11/h2-5H2,1H3,(H,10,11)
• InChI Key: HZFXUWSKOCXJRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCNC1=O)F

Description

Ethyl 3-fluoro-2-oxopiperidine-3-carboxylate is a useful research compound. Its molecular formula is C8H12FNO3 and its molecular weight is 189.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Samples were prepared in batches according to the following method: ethyl-3-fluoro-2-oxo-3-piperidinecarboxylate (25 g) was dissolved in ethanol (450 ml) with gentle heating and sonication. The solution was then filtered through a Pall Acrodisc 37 mm syringe filter with 1 μm glass fibre membrane to remove fines and undissolved material. The filtered solution was adjusted to a total volume of 500 ml with ethanol to give a solution with nominal concentration of 50 mg/mL.